Cas no 51424-66-9 (Androst-5-ene-17-carboxylicacid, 3-(acetyloxy)-, (3b)- (9CI))

Androst-5-ene-17-carboxylicacid, 3-(acetyloxy)-, (3b)- (9CI) structure
51424-66-9 structure
Product Name:Androst-5-ene-17-carboxylicacid, 3-(acetyloxy)-, (3b)- (9CI)
CAS No:51424-66-9
MF:C22H32O4
MW:360.487087249756
CID:382603
PubChem ID:6452435
Update Time:2025-04-19

Androst-5-ene-17-carboxylicacid, 3-(acetyloxy)-, (3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Androst-5-ene-17-carboxylicacid, 3-(acetyloxy)-, (3b)- (9CI)
    • (3S,8S,9S,10R,13S,14S)-3-acetyloxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-17-carboxylic acid
    • (3beta)-3-(acetyloxy)androst-5-ene-17-carboxylic acid
    • (3beta)-3-Acetoxyandrost-5-ene-17-carboxylic acid
    • J-501176
    • (3B)-3-(acetyloxy)-androst-5-en-17-carboxylic acid
    • EINECS 257-197-3
    • 3-(Acetyloxy)androst-5-ene-17-carboxylic acid
    • DTXSID80965744
    • NS00056607
    • 51424-66-9
    • Inchi: 1S/C22H32O4/c1-13(23)26-15-8-10-21(2)14(12-15)4-5-16-17-6-7-19(20(24)25)22(17,3)11-9-18(16)21/h4,15-19H,5-12H2,1-3H3,(H,24,25)/t15-,16-,17-,18-,19?,21-,22-/m0/s1
    • InChI Key: WVHKCBDRQIXZLC-CMGWBOTJSA-N
    • SMILES: O(C(C)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)C(C(=O)O)CC[C@H]21

Computed Properties

  • Exact Mass: 360.23000
  • Monoisotopic Mass: 360.23006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 653
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 63.6

Experimental Properties

  • Density: 1.16
  • Melting Point: 237-241 °C
  • Boiling Point: 483.8 °C at 760 mmHg
  • Flash Point: 162.7 °C
  • Refractive Index: 1.552
  • PSA: 63.60000
  • LogP: 4.58170

Androst-5-ene-17-carboxylicacid, 3-(acetyloxy)-, (3b)- (9CI) Security Information

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